N-[[1-(2-Methoxyethyl)pyrrolidin-3-yl]methyl]but-2-ynamide

• IUPAC Name: N-[[1-(2-methoxyethyl)pyrrolidin-3-yl]methyl]but-2-ynamide
• InChI: InChI=1S/C12H20N2O2/c1-3-4-12(15)13-9-11-5-6-14(10-11)7-8-16-2/h11H,5-10H2,1-2H3,(H,13,15)
• InChI Key: WDHQDHBBRVQXNF-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1CCN(C1)CCOC
• Molecular Formula: C12H20N2O2
• Molecular Weight: 224.30 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to “N-[[1-(2-Methoxyethyl)pyrrolidin-3-yl]methyl]but-2-ynamide” often involves the use of the pyrrolidine ring, a nitrogen heterocycle. The pyrrolidine ring is a versatile scaffold for creating biologically active compounds. The synthesis strategies often involve either ring construction from different cyclic or acyclic precursors or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of “N-[[1-(2-Methoxyethyl)pyrrolidin-3-yl]methyl]but-2-ynamide” includes a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The pyrrolidine ring is characterized by sp3 hybridization, which allows for efficient exploration of the pharmacophore space. The ring’s non-planarity, a phenomenon called “pseudorotation”, contributes to increased three-dimensional coverage.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anticancer Potential : Researchers have investigated the compound’s ability to inhibit cancer cell growth. .

Organic Synthesis and Catalysis

• Alkyne Functionalization : N-{[1-(2-methoxyethyl)pyrrolidin-3-yl]methyl}but-2-ynamide serves as a versatile building block in organic synthesis. .

Future Directions

The future directions for research on “N-[[1-(2-Methoxyethyl)pyrrolidin-3-yl]methyl]but-2-ynamide” and similar compounds could involve further exploration of their biological activity and potential applications in drug discovery. The design of new pyrrolidine compounds with different biological profiles could also be a focus of future research.